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MeDeMo Technical Support Center
Welcome to the MeDeMo technical support center. This guide provides troubleshooting advice

and frequently asked questions to help researchers, scientists, and drug development

professionals effectively manage and analyze large datasets within the MeDeMo platform.

Frequently Asked Questions (FAQs) &
Troubleshooting
Issue 1: "Out of Memory" Error During Large Dataset
Ingestion
Question: I am encountering an "out of memory" error when trying to load a large genomic

dataset (>100GB) into my MeDeMo project. How can I resolve this?

Answer: This is a common issue when working with datasets that exceed the available RAM of

the processing node. MeDeMo offers a "Chunked Ingestion" mode specifically for this purpose.

Instead of loading the entire file at once, this mode processes the data in smaller, manageable

segments.
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Experimental Protocol: Enabling and Optimizing Chunked Ingestion

Navigate to Data Ingestion: In your MeDeMo project, go to Data > Import Data.

Select Your File: Choose your large dataset file (e.g., large_genome.vcf.gz).

Enable Chunked Ingestion: Before starting the import, select the "Enable Chunked Ingestion"

checkbox.

Set Chunk Size: A new field, "Chunk Size (in MB)," will appear. The optimal size depends on

your available system memory. A general guideline is to set the chunk size to no more than

25% of your available RAM.

Initiate Import: Click the "Import" button. MeDeMo will now process the file piece by piece,

significantly reducing memory overhead.

Below is a logical workflow for handling data ingestion based on dataset size.
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Start: Select Dataset

Is Dataset > Available RAM?

Use Standard Ingestion

 No 

Enable Chunked Ingestion

 Yes 

Process Dataset in MeDeMo

Set Chunk Size (e.g., 1024 MB)

End: Data Ready

Click to download full resolution via product page

Caption: Workflow for choosing the correct MeDeMo data ingestion method.
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Performance Comparison: The following table illustrates the performance difference between

Standard and Chunked Ingestion for a 120GB dataset on a machine with 32GB of RAM.

Ingestion Method
Memory Usage
(Peak)

Time to Complete
Successful
Ingestion

Standard Ingestion > 32 GB N/A Failure

Chunked (1024MB

chunks)
~ 4.5 GB 45 minutes Success

Chunked (2048MB

chunks)
~ 8.2 GB 32 minutes Success

Issue 2: Slow Query Performance on Integrated Multi-
Omics Datasets
Question: My queries on an integrated dataset (genomics, proteomics, transcriptomics) are

taking an excessively long time to return results. How can I speed this up?

Answer: Slow query performance in large, integrated datasets is often due to a lack of data

indexing. MeDeMo's "Smart Indexing" feature can dramatically improve query speeds by

creating optimized pointers to frequently accessed data points, such as gene IDs, protein

accession numbers, or specific genomic coordinates.

Experimental Protocol: Applying Smart Indexing

Access Dataset Settings: In your MeDeMo project, right-click on your integrated dataset and

select Settings > Performance.

Open the Indexing Tab: Navigate to the "Smart Indexing" tab.

Analyze Query Patterns: Click the "Analyze Query Logs" button. MeDeMo will analyze your

recent query history to suggest which data columns (features) are the best candidates for

indexing.

Select Features to Index: Based on the suggestions, select the key features you query most

often (e.g., gene_symbol, protein_id, chromosome_location).
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Build Index: Click "Build Index." This process may take some time, but it is a one-time

operation that does not need to be repeated unless the dataset schema changes.

This diagram illustrates the logical flow of how MeDeMo's query engine processes a request.

User Submits Query

Is an Index Available
for Query Feature?

Query via Smart Index

 Yes 

Perform Full Table Scan
(Slow Operation)

 No 

Retrieve Data Subset

Return Result to User

Click to download full resolution via product page
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Caption: MeDeMo's internal logic for processing user queries.

Quantitative Impact of Indexing: Here is a comparison of query times on a 500 million record

integrated dataset before and after indexing the gene_symbol feature.

Query Type
Time Before
Indexing

Time After Indexing Performance Gain

SELECT * WHERE

gene_symbol = 'TP53'
15 minutes 3 seconds ~300x

COUNT records

WHERE expression >

0.8

25 minutes 25 minutes 1x (No change)

JOIN with another

table on gene_symbol
40 minutes 45 seconds ~53x

Note: Queries on non-indexed columns will not see a performance benefit.

Issue 3: Distributed Processing Job Fails with "Node
Communication Error"
Question: I am running a distributed machine learning job on a large dataset, but it fails with a

"Node Communication Error." What does this mean and how can I fix it?

Answer: A "Node Communication Error" in a distributed computing context typically indicates

that the worker nodes in the MeDeMo cluster are unable to communicate with each other or

with the master node. This can be caused by network configuration issues, firewall restrictions,

or resource exhaustion on a worker node.

Troubleshooting Steps: Diagnosing Communication Failure

Check Cluster Health: Navigate to the Compute > Cluster Management dashboard in

MeDeMo. Check the status of all nodes. Any node not showing a "Healthy" or "Ready" status

is a point of concern.
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Review Network Policies: Ensure that the network policies and firewalls for your MeDeMo
environment allow TCP/UDP traffic on the ports used for cluster communication (default

ports are 8786 and 8787). Consult your IT department if you are unsure about these settings.

Inspect Node Logs: Access the logs for the failed job. MeDeMo provides logs for both the

master and individual worker nodes. Look for timeout messages or "connection refused"

errors, which can help pinpoint the problematic node.

Resource Monitoring: Use the Cluster Management dashboard to view the CPU and Memory

utilization for each node. A node that is consistently at 100% utilization may become

unresponsive, leading to communication failures. If this is the case, consider adding more

nodes to your cluster or using a node type with more resources.

The following diagram outlines the troubleshooting sequence.
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Distributed Job Fails:
'Node Communication Error'

Check Cluster Health Dashboard

Any Unhealthy Nodes?

Check Firewall/Network Policies
(Ports 8786, 8787)

 No 

Solution: Correct Network Config
or Restart Problematic Node

 Yes 

Review Job & Node Logs
for Timeout Errors

Monitor Node CPU/Memory Usage

Is a Node Overloaded?

Solution: Scale Cluster
(Add Nodes / Increase Resources)

 Yes  No 

Re-run Job

Click to download full resolution via product page

Caption: Troubleshooting steps for distributed job failures in MeDeMo.
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To cite this document: BenchChem. [Dealing with large datasets in MeDeMo]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202298/docs#dealing-with-large-datasets-in-
medemo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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